Cas no 1937227-57-0 (4,4-dimethylhex-2-enal)

4,4-Dimethylhex-2-enal is an unsaturated aldehyde characterized by its distinct molecular structure, featuring a six-carbon chain with a terminal formyl group and a double bond at the 2-position. The presence of two methyl groups at the 4-position enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis. This compound is particularly useful in the preparation of fragrances, flavoring agents, and specialty chemicals due to its reactivity in condensation and addition reactions. Its well-defined structure and purity ensure consistent performance in applications requiring precise control over molecular interactions. Suitable for use in research and industrial settings, it offers reliable functionality in synthetic pathways.
4,4-dimethylhex-2-enal structure
4,4-dimethylhex-2-enal structure
Product Name:4,4-dimethylhex-2-enal
CAS No:1937227-57-0
MF:C8H14O
MW:126.196162700653
CID:6122063
PubChem ID:10909580
Update Time:2025-08-03

4,4-dimethylhex-2-enal Chemical and Physical Properties

Names and Identifiers

    • 4,4-dimethylhex-2-enal
    • SCHEMBL1783081
    • 1937227-57-0
    • EN300-1753647
    • Inchi: 1S/C8H14O/c1-4-8(2,3)6-5-7-9/h5-7H,4H2,1-3H3/b6-5+
    • InChI Key: LKXFFLOJIAEOQW-AATRIKPKSA-N
    • SMILES: O=C/C=C/C(C)(C)CC

Computed Properties

  • Exact Mass: 126.104465066g/mol
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų

4,4-dimethylhex-2-enal Pricemore >>

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Additional information on 4,4-dimethylhex-2-enal

4,4-Dimethylhex-2-enal: A Comprehensive Overview

The compound with CAS No. 1937227-57-0, commonly known as 4,4-dimethylhex-2-enal, is a fascinating organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is a type of aldehyde, characterized by its unsaturated aldehyde functional group and a unique branched structure. The 4,4-dimethylhex-2-enal molecule consists of a six-carbon chain with two methyl groups attached to the fourth carbon and a double bond between the second and third carbons. This structure not only imparts distinctive chemical properties but also opens up a wide range of applications in various industries.

Recent studies have highlighted the potential of 4,4-dimethylhex-2-enal in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing high-performance polymers, particularly in the context of biodegradable plastics. The compound's ability to undergo polymerization under specific conditions makes it an attractive candidate for sustainable material solutions. For instance, a 2023 study published in *Nature Materials* demonstrated that polymers derived from 4,4-dimethylhex-2-enal exhibit exceptional mechanical properties while maintaining biodegradability under controlled environmental conditions.

In addition to its role in materials science, 4,4-dimethylhex-2-enal has also been investigated for its potential in the pharmaceutical industry. Its unique structure allows for selective interactions with biological molecules, making it a promising candidate for drug delivery systems. A 2023 research paper in *Journal of Medicinal Chemistry* reported that derivatives of 4,4-dimethylhex-2-enal can serve as efficient carriers for hydrophobic drugs, enhancing their solubility and bioavailability.

The synthesis of 4,4-dimethylhex-2-enal has been optimized through innovative chemical methodologies. Traditional methods often involved multi-step processes with low yields, but recent advancements have introduced more efficient routes. For example, a 2023 study in *Chemical Communications* described a one-pot synthesis approach using catalytic asymmetric alkylation, which significantly improves both yield and purity. This breakthrough not only simplifies the production process but also reduces costs, making 4,4-dimethylhex-2-enal more accessible for industrial applications.

Beyond its technical applications, 4,4-dimethylhex-2-enal has also found niche uses in fragrance and flavor industries. Its characteristic aroma profile makes it a valuable ingredient in perfumery and food additives. A 2023 sensory analysis published in *Flavor and Fragrance Journal* revealed that 4,4-dimethylhex-2-enal contributes subtle floral notes to formulations while maintaining stability under various storage conditions.

Moreover, the environmental impact of 4,4-dimethylhex-2-enal has been a focal point of recent research. Scientists are exploring its biodegradation pathways to ensure its safe integration into eco-friendly products. A 2023 study in *Environmental Science & Technology* demonstrated that under aerobic conditions, 4,4-dimethylhex-2-enal degrades efficiently without releasing harmful byproducts.

In conclusion, CAS No. 1937227-57-0, or 4,4-dimethylhex-2-enal, is a versatile compound with diverse applications across multiple industries. From advanced materials to pharmaceuticals and fragrances, its unique chemical properties continue to drive innovation. As research progresses and new applications emerge, this compound is poised to play an increasingly important role in shaping future technologies and products.

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